![molecular formula C10H19NO B2586088 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine CAS No. 2248366-07-4](/img/structure/B2586088.png)
1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine
Overview
Description
1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine, also known as MEM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a piperidine derivative and has been found to exhibit potential pharmacological effects. In
Mechanism of Action
The exact mechanism of action of 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine is not fully understood. However, it has been suggested that it may act by modulating the activity of neurotransmitters in the brain. Studies have shown that 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine may interact with the GABAergic system, which is involved in the regulation of anxiety and depression. It has also been suggested that 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine may interact with the opioid system, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine has been found to exhibit various biochemical and physiological effects. Studies have shown that it can reduce inflammation and pain in animal models. It has also been found to reduce anxiety and depression-like behavior in animal models. Additionally, 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine has been found to exhibit anticonvulsant effects, making it a potential candidate for the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine in lab experiments is its potential to exhibit multiple pharmacological effects. This makes it a versatile compound that can be used in various studies. Additionally, the synthesis method for 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine is relatively simple and has a high yield. However, one limitation of using 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine in lab experiments is its limited availability. 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine is not commercially available, and its synthesis requires specialized equipment and expertise.
Future Directions
For the study of 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine include the development of new drugs, investigation of its mechanism of action, and exploration of its potential use in the treatment of various diseases.
Synthesis Methods
The synthesis of 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine involves the reaction of 2-(chloromethyl)oxirane with 1-methylpiperidine in the presence of a base. The reaction results in the formation of 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine as a white solid. This method has been reported to have a high yield and is easy to perform.
Scientific Research Applications
1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine has been found to exhibit potential pharmacological effects, making it a promising compound for scientific research. Studies have shown that 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine has analgesic, anti-inflammatory, and anticonvulsant properties. It has also been found to exhibit potential antidepressant and anxiolytic effects. These properties make 1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine a potential candidate for the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
1-methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO/c1-10(8-12-10)7-9-5-3-4-6-11(9)2/h9H,3-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKIQHMDXQSEYJU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CO1)CC2CCCCN2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-[(2-methyloxiran-2-yl)methyl]piperidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)prop-2-en-1-one](/img/structure/B2586012.png)
![5-((3-methoxybenzyl)thio)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2586018.png)
![(E)-3-(1,3-Benzodioxol-5-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one](/img/structure/B2586019.png)
![N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-2-carboxamide](/img/structure/B2586020.png)
![(E)-4-(Dimethylamino)-N-methyl-N-(1H-pyrrolo[2,3-b]pyridin-4-ylmethyl)but-2-enamide](/img/structure/B2586022.png)
![2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-(2-methoxyphenyl)butanamide](/img/structure/B2586023.png)
![3-chloro-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide](/img/structure/B2586024.png)
